Cas no 423768-58-5 (1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)
423768-58-5 structure
Product Name:1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
CAS No:423768-58-5
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD03407339
CID:328036
PubChem ID:2776579
Update Time:2025-04-19
1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carboxylicacid, 1-cyclopropyl-2,5-dimethyl-
- 1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID
- 1-cyclopropyl-2,5-dimethylpyrrole-3-carboxylic acid
- 1-Cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid , Tech.
- HMS1719K02
- HMS2758D03
- CHEMBL1577069
- SMR000364649
- 1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLICACID
- SY152060
- Z89283956
- 423768-58-5
- AKOS000264240
- BDBM50543232
- J-504564
- FT-0607684
- CS-0233285
- MLS000773859
- MFCD03407339
- 1-cyclopropyl-2,5-dimethyl-pyrrole-3-carboxylic Acid
- DTXSID30380201
- SB63650
- SCHEMBL1714277
- EN300-13229
- 1-Cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, AldrichCPR
- DB-015731
- DTXCID20331227
- G34933
- 1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
-
- MDL： MFCD03407339
- Inchi： 1S/C10H13NO2/c1-6-5-9(10(12)13)7(2)11(6)8-3-4-8/h5,8H,3-4H2,1-2H3,(H,12,13)
- InChI Key： VOOZJPFNBFNPEK-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C)N(C=1C)C1CC1)=O
Computed Properties
- Exact Mass: 179.09500
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 1.27
- Melting Point: 178 °C
- Boiling Point: 353.1°C at 760 mmHg
- Flash Point: 167.4°C
- Refractive Index: 1.613
- PSA: 42.23000
- LogP: 2.13800
1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 22
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM464260-1g |
1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID |
423768-58-5 | 95%+ | 1g |
$*** | 2023-03-29 | |
| abcr | AB224465-250 mg |
1-Cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, tech.; . |
423768-58-5 | 250 mg |
€81.50 | 2023-07-20 | ||
| abcr | AB224465-1 g |
1-Cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, tech.; . |
423768-58-5 | 1 g |
€229.50 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1193210-1g |
1-Cyclopropyl-2,5-dimethylpyrrole-3-carboxylic Acid |
423768-58-5 | 95% | 1g |
$990 | 2024-07-20 | |
| TRC | B427855-25mg |
1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid |
423768-58-5 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B427855-50mg |
1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid |
423768-58-5 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B427855-250mg |
1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid |
423768-58-5 | 250mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-13229-0.05g |
1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid |
423768-58-5 | 95.0% | 0.05g |
$42.0 | 2025-02-21 | |
| Enamine | EN300-13229-0.1g |
1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid |
423768-58-5 | 95.0% | 0.1g |
$66.0 | 2025-02-21 | |
| Enamine | EN300-13229-0.25g |
1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid |
423768-58-5 | 95.0% | 0.25g |
$92.0 | 2025-02-21 |
1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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